Cas no 794501-01-2 (2-[3-(trifluoromethyl)benzyl]piperidine)

• Product Name: 2-[3-(trifluoromethyl)benzyl]piperidine
• CAS No: 794501-01-2
• MF: C₁₃H₁₆F₃N
• MW: 243.268054008484
• CID: 871671
• PubChem ID: 11185088
• Update Time: 2025-04-19

2-[3-(trifluoromethyl)benzyl]piperidine Chemical and Physical Properties

Names and Identifiers

• 2-[3-(trifluoromethyl)benzyl]piperidine
• 2-(3-TRIFLUOROMETHYL-BENZYL)-PIPERIDINE
• 2-[[3-(trifluoromethyl)phenyl]methyl]piperidine
• 2-([3-(TRIFLUOROMETHYL)PHENYL]METHYL)PIPERIDINE
• SCHEMBL3347781
• 794501-01-2
• DTXSID60458083
• AKOS012084173
• ZPZRBRRCSKRQFL-UHFFFAOYSA-N
• AB49929

• Inchi： 1S/C13H16F3N/c14-13(15,16)11-5-3-4-10(8-11)9-12-6-1-2-7-17-12/h3-5,8,12,17H,1-2,6-7,9H2
• InChI Key： ZPZRBRRCSKRQFL-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)CC1CCCCN1)(F)F

Computed Properties

• Exact Mass: 243.12300
• Monoisotopic Mass: 243.12348400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 1.135
• Boiling Point: 272.2°C at 760 mmHg
• Flash Point: 118.4°C
• Refractive Index: 1.477
• PSA: 12.03000
• LogP: 3.71880